Sulphur Yellow 9

• CAS No.: 12262-72-5
• Molecular Formula: C8H15NO4

Description

It appears as a straw yellow powder and is known for its excellent dyeing properties on cotton, hemp, viscose, and vinylon fibers . The compound is valued for its bright and vibrant yellow color, which is stable under various conditions.

Preparation Methods

Synthetic Routes and Reaction Conditions: Sulphur Yellow 9 is synthesized through a series of chemical reactions involving sulfur and various organic compounds. The primary raw materials include ammonium hydroxide, acetic anhydride, 2,4-dinitroaniline, and phthalic anhydride . The synthesis involves the reduction of these compounds in the presence of sulfur, followed by purification and drying to obtain the final product.

Industrial Production Methods: In industrial settings, the production of Sulphur Yellow 9 involves large-scale chemical reactors where the raw materials are mixed and heated under controlled conditions. The reaction is typically carried out at high temperatures (90-95°C) with the addition of sodium sulfide to facilitate the reduction process . After the reaction, the product is filtered, washed, and dried to obtain the dye in its pure form.

Chemical Reactions Analysis

Types of Reactions: Sulphur Yellow 9 undergoes various chemical reactions, including:

Oxidation: The dye can be oxidized using agents like sodium dichromate or copper sulfate, which enhances its color fastness and stability.

Reduction: The dye is reduced in the presence of sodium sulfide during its synthesis.

Substitution: The dye can undergo substitution reactions with other sulfur-containing compounds to modify its properties.

Common Reagents and Conditions:

Oxidizing Agents: Sodium dichromate, copper sulfate.

Reducing Agents: Sodium sulfide.

Reaction Conditions: High temperatures (90-95°C), controlled pH, and specific concentrations of reagents.

Major Products Formed:

Oxidation Products: Enhanced color stability and fastness.

Reduction Products: Pure Sulphur Yellow 9 dye.

Scientific Research Applications

Sulphur Yellow 9 has a wide range of applications in scientific research, including:

Chemistry: Used as a model compound to study sulfur-containing dyes and their reactions.

Biology: Investigated for its potential use in biological staining and as a marker in various assays.

Medicine: Explored for its antimicrobial properties and potential use in medical textiles.

Industry: Widely used in the textile industry for dyeing and printing on various fibers.

Mechanism of Action

The mechanism by which Sulphur Yellow 9 exerts its effects involves the interaction of sulfur atoms with the fibers being dyed. The sulfur atoms form strong bonds with the fiber molecules, resulting in a stable and vibrant color . The dye’s effectiveness is enhanced by the presence of reducing agents like sodium sulfide, which facilitate the bonding process .

Comparison with Similar Compounds

• Sulphur Yellow 2
• Sulphur Yellow 4
• Sulphur Yellow 7

Comparison: Sulphur Yellow 9 is unique due to its bright and vibrant yellow color, which is more stable and has better fastness properties compared to other sulfur dyes . It also has a higher dye strength and better compatibility with various fibers .